Cas no 158949-35-0 (1H-Azepine-1-methanimine,hexahydro-)

• Product Name: 1H-Azepine-1-methanimine,hexahydro-
• CAS No: 158949-35-0
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 109058
• PubChem ID: 22166435
• Update Time: 2025-04-18

1H-Azepine-1-methanimine,hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-methanimine,hexahydro-
• 1H-Azepine,hexahydro-1-(iminomethyl)-(9CI)
• azepan-1-ylmethanimine
• 158949-35-0
• SCHEMBL10374846

• Inchi： 1S/C7H14N2/c8-7-9-5-3-1-2-4-6-9/h7-8H,1-6H2
• InChI Key： LWGPZAAXAKOAAJ-UHFFFAOYSA-N
• SMILES： N1(C=N)CCCCCC1

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 27.1Ų